Cas no 21767-14-6 (3-phenoxypyrrolidine)

• Product Name: 3-phenoxypyrrolidine
• CAS No: 21767-14-6
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD08688473
• CID: 2129961
• PubChem ID: 14497352
• Update Time: 2025-10-29

3-phenoxypyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-phenoxypyrrolidine
• EN300-77733
• (S)-3-Phenoxypyrrolidine
• SB11615
• Pyrrolidine,3-phenoxy-,(3S)-
• pyrrolidine, 3-phenoxy-, hydrochloride
• HJB27933
• SCHEMBL226349
• P67164
• 931581-76-9
• 823-166-3
• AKOS005263783
• SKHPQIQATRHESG-UHFFFAOYSA-N
• 3-phenoxy-pyrrolidine
• A10132
• PYRROLIDINE,3-PHENOXY-, (3S)-
• MFCD08688473
• ALBB-016274
• BS-13707
• Z975916118
• 21767-14-6
• WAA76714
• GMB58176
• DB-348450
• DTXSID801315278

• MDL： MFCD08688473
• Inchi： 1S/C10H13NO/c1-2-4-9(5-3-1)12-10-6-7-11-8-10/h1-5,10-11H,6-8H2
• InChI Key： SKHPQIQATRHESG-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1CNCC1

Computed Properties

• Exact Mass: 163.099714038Da
• Monoisotopic Mass: 163.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-phenoxypyrrolidine

Professional Introduction to Compound with CAS No. 21767-14-6 and Product Name 3-phenoxypyrrolidine

3-phenoxypyrrolidine, identified by the Chemical Abstracts Service Number (CAS No.) 21767-14-6, is a significant compound in the realm of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The phenoxypyrrolidine moiety, characterized by its oxygen-containing heterocyclic structure, presents a versatile scaffold for medicinal chemists seeking to design novel therapeutic agents.

The molecular structure of 3-phenoxypyrrolidine consists of a pyrrolidine ring linked to a phenoxyl group. This configuration imparts distinct electronic and steric properties that make it an attractive candidate for further investigation. In recent years, there has been a surge in research focused on heterocyclic compounds, particularly those incorporating oxygen-containing moieties, due to their demonstrated efficacy in modulating biological pathways.

One of the most compelling aspects of 3-phenoxypyrrolidine is its potential role as a key intermediate in the synthesis of bioactive molecules. Researchers have explored its utility in creating derivatives with enhanced pharmacological properties. For instance, modifications to the phenoxyl group or the pyrrolidine ring have led to compounds with improved solubility, bioavailability, and target specificity. These advancements underscore the importance of 3-phenoxypyrrolidine as a building block in modern drug discovery.

Recent studies have highlighted the compound's relevance in addressing various therapeutic challenges. For example, researchers have investigated its interaction with enzymes and receptors involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that derivatives of 3-phenoxypyrrolidine may exhibit antimicrobial properties, making them valuable candidates for combating resistant bacterial strains.

The synthesis of 3-phenoxypyrrolidine has also been optimized to ensure high yield and purity. Modern synthetic methodologies leverage catalytic processes and green chemistry principles to minimize waste and energy consumption. These approaches align with the broader industry trend toward sustainable pharmaceutical production, ensuring that compounds like 3-phenoxypyrrolidine can be developed responsibly.

In conclusion, 3-phenoxypyrrolidine (CAS No. 21767-14-6) represents a promising area of research with significant implications for pharmaceutical innovation. Its unique structural features and versatile reactivity make it a valuable asset for medicinal chemists. As our understanding of biological mechanisms continues to evolve, compounds like 3-phenoxypyrrolidine are poised to play a crucial role in the development of next-generation therapeutics.